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Compound of Interest

Compound Name: Boc-PNA-A(Z)-OH

Cat. No.: B15500305

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Boc-PNA-A(Z)-OH, a crucial building block
in the synthesis of Peptide Nucleic Acids (PNAs). PNAs are synthetic analogs of DNA and RNA
with a polyamide backbone, offering unique properties for applications in diagnostics,
therapeutics, and molecular biology. The Boc (tert-butyloxycarbonyl) protecting group on the
amino terminus and the Z (benzyloxycarbonyl) protecting group on the exocyclic amine of the
adenine base are key features that facilitate solid-phase synthesis of custom PNA oligomers.

Core Molecular Attributes

Boc-PNA-A(Z)-OH is a monomer used in the synthesis of PNA sequences containing adenine.
The lipophilic Z group provides protection for the adenine base during the iterative coupling and
deprotection cycles of PNA synthesis.

Property Value Reference
Molecular Formula C24H29N707 [1]
Molecular Weight 527.53 g/mol [1112][3]
CAS Number 149376-69-2 [2][3]

Experimental Protocols

The primary application of Boc-PNA-A(Z)-OH is in the solid-phase synthesis of PNA oligomers.
A generalized experimental protocol for incorporating this monomer is outlined below. This
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protocol is based on established Boc/Z PNA synthesis chemistry.
Materials:

« Boc-PNA-A(Z)-OH

o Appropriate solid support (e.g., MBHA resin)

e Coupling reagents (e.g., HBTU, DIPEA)

o Deprotection reagent (e.g., Trifluoroacetic acid - TFA)

e Solvents (e.g., N,N-Dimethylformamide - DMF, Dichloromethane - DCM)
o Cleavage cocktail (e.g., TFA/m-cresol)

Protocol for a Single Coupling Cycle:

Resin Swelling: Swell the solid support resin in DMF.

e Boc Deprotection: Remove the Boc protecting group from the N-terminus of the growing PNA
chain on the solid support using a solution of TFA in DCM.

e Washing: Thoroughly wash the resin with DCM and DMF to remove residual TFA and
byproducts.

o Neutralization: Neutralize the resin with a solution of DIPEA in DMF.

o Monomer Activation: Pre-activate the Boc-PNA-A(Z)-OH monomer by dissolving it in DMF
with HBTU and DIPEA.

o Coupling: Add the activated monomer solution to the resin and allow the coupling reaction to
proceed at room temperature.

e Washing: Wash the resin with DMF to remove unreacted monomer and coupling reagents.

e Capping (Optional): To block any unreacted amino groups, a capping step with acetic
anhydride can be performed.
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* Repeat: Repeat steps 2-8 for each subsequent monomer in the desired PNA sequence.

+ Cleavage and Deprotection: Once the synthesis is complete, cleave the PNA from the resin
and remove the Z protecting groups using a strong acid cocktail, such as TFA with
scavengers like m-cresol.

 Purification: Purify the crude PNA product using reverse-phase high-performance liquid
chromatography (RP-HPLC).

¢ Characterization: Confirm the identity and purity of the final PNA oligomer using mass
spectrometry and analytical HPLC.

Structural and Functional Relationships

The following diagram illustrates the key components of the Boc-PNA-A(Z)-OH monomer and
their roles in PNA synthesis.
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Caption: Functional components of the Boc-PNA-A(Z)-OH monomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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